Cas no 1428932-17-5 (2-(2-Fluorophenyl)-4-methyl-1H-pyrrole)

• Product Name: 2-(2-Fluorophenyl)-4-methyl-1H-pyrrole
• CAS No: 1428932-17-5
• MF: C₁₁H₁₀FN
• MW: 175.202206134796
• MDL: MFCD32220364
• CID: 4936829
• Update Time: 2026-02-27

2-(2-Fluorophenyl)-4-methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)-4-methyl-1H-pyrrole
• SY263343
• FC1=C(C=CC=C1)C=1NC=C(C=1)C

• MDL： MFCD32220364
• Inchi： 1S/C11H10FN/c1-8-6-11(13-7-8)9-4-2-3-5-10(9)12/h2-7,13H,1H3
• InChI Key： CJGKUYVTEPVJGJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC(C)=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.8
• Topological Polar Surface Area: 15.8

Additional information on 2-(2-Fluorophenyl)-4-methyl-1H-pyrrole

2-(2-Fluorophenyl)-4-methyl-1H-pyrrole: A Comprehensive Overview

2-(2-Fluorophenyl)-4-methyl-1H-pyrrole, also known by its CAS number 1428932-17-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This pyrrole derivative exhibits unique electronic properties and structural characteristics, making it a valuable component in various applications. In this article, we will delve into its synthesis, structure, properties, and potential uses, while incorporating the latest research findings to provide a comprehensive understanding of this compound.

The synthesis of 2-(2-Fluorophenyl)-4-methyl-1H-pyrrole typically involves a combination of nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production. For instance, researchers have employed transition metal catalysts to facilitate the formation of the pyrrole ring, significantly improving yields and reducing reaction times. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for such compounds in both academic and industrial settings.

The molecular structure of 2-(2-Fluorophenyl)-4-methyl-1H-pyrrole is characterized by a pyrrole ring fused with a fluorophenyl group at the 2-position and a methyl substituent at the 4-position. This arrangement imparts unique electronic properties to the molecule. The fluorine atom introduces electron-withdrawing effects, which enhance the compound's reactivity in certain chemical transformations. Meanwhile, the methyl group at the 4-position contributes to steric effects, influencing both the molecule's stability and its ability to participate in further reactions. Recent studies have utilized computational chemistry techniques to model these effects, providing deeper insights into the compound's behavior under various conditions.

Pyrrole derivatives, including 2-(2-Fluorophenyl)-4-methyl-1H-pyrrole, have found applications in diverse fields such as optoelectronics, drug discovery, and catalysis. In optoelectronics, their conjugated π-systems make them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported enhanced charge transport properties when incorporating these compounds into device architectures. In drug discovery, their ability to act as ligands for metalloenzymes has opened new avenues for developing therapeutic agents. Additionally, their role as catalysts in organic synthesis has been explored, with recent studies demonstrating their effectiveness in promoting enantioselective reactions.

The environmental impact of 2-(2-Fluorophenyl)-4-methyl-1H-pyrrole is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradability and toxicity of such compounds becomes crucial. Recent research has focused on assessing their environmental fate and toxicity profiles using advanced analytical techniques. These studies have revealed that while the compound exhibits moderate biodegradability under aerobic conditions, its persistence in certain environments necessitates careful handling and disposal practices.

In conclusion, 2-(2-Fluorophenyl)-4-methyl-1H-pyrrole stands as a testament to the intricate relationship between molecular design and functional properties. Its synthesis, structure, and applications highlight the potential for further exploration and innovation within the realm of pyrrole derivatives. As research continues to uncover new insights into its behavior and utility, this compound is poised to play an even more significant role in advancing various scientific disciplines.